2,7-Dibromo-9-pentylfluoren-9-ol

• Molecular Formula: C18H18Br2O
• Molecular Weight: 410.1 g/mol
• IUPAC Name: 2,7-dibromo-9-pentylfluoren-9-ol
• InChI: InChI=1S/C18H18Br2O/c1-2-3-4-9-18(21)16-10-12(19)5-7-14(16)15-8-6-13(20)11-17(15)18/h5-8,10-11,21H,2-4,9H2,1H3
• InChI Key: FSJVYYVFGYMRLI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1(C2=C(C=CC(=C2)Br)C3=C1C=C(C=C3)Br)O

Description

2,7-Dibromo-9-phenyl-9H-fluoren-9-ol (CAS 132717-37-4) is a brominated fluorenol derivative with a phenyl substituent at the 9-position. Its molecular formula is C₁₉H₁₂Br₂O, and it has a molecular weight of 416.11 g/mol . The compound is characterized by a fluorene backbone substituted with bromine atoms at the 2- and 7-positions, a hydroxyl group at the 9-position, and a phenyl ring attached to the same carbon. It typically appears as a white-to-green crystalline powder with a melting point of 165°C and a purity exceeding 98% .

This compound is classified as an organic building block, widely used in synthetic chemistry for constructing complex molecules, particularly in cross-coupling reactions (e.g., Suzuki-Miyaura) due to the reactivity of bromine substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,7-Dibromo-9-pentylfluoren-9-ol typically involves the bromination of fluorene derivatives. The reaction conditions include the use of bromine in the presence of a suitable solvent, such as dichloromethane, under controlled temperature and light conditions to ensure selective bromination at the desired positions.

Industrial Production Methods: On an industrial scale, the production of this compound involves large-scale bromination reactors equipped with advanced temperature and light control systems to maintain consistency and yield. The process is optimized to minimize by-products and ensure high purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 2,7-Dibromo-9-pentylfluoren-9-ol can undergo various chemical reactions, including:

• Oxidation: The compound can be oxidized to form corresponding fluorenone derivatives.

• Reduction: Reduction reactions can be performed to remove bromine atoms, yielding less halogenated derivatives.

• Substitution: The compound can participate in nucleophilic substitution reactions, where the bromine atoms are replaced by other functional groups.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents such as zinc (Zn) and hydrochloric acid (HCl) are often used.

• Substitution: Nucleophiles like sodium hydroxide (NaOH) and amines can be used for substitution reactions.

Major Products Formed:

• Oxidation: 2,7-Dibromo-9-pentylfluoren-9-one

• Reduction: 2,7-Dibromo-9-pentylfluorene

• Substitution: Various substituted fluorenes depending on the nucleophile used

Scientific Research Applications

2,7-Dibromo-9-pentylfluoren-9-ol has several applications in scientific research:

• Chemistry: It serves as a precursor for the synthesis of complex organic molecules and polymers.

• Biology: The compound can be used in the study of biological systems and interactions with biomolecules.

• Industry: Utilized in the production of organic semiconductors and materials for electronic devices.

Mechanism of Action

The mechanism by which 2,7-Dibromo-9-pentylfluoren-9-ol exerts its effects depends on the specific application. For example, in organic synthesis, it may act as an electrophile in electrophilic aromatic substitution reactions. The molecular targets and pathways involved vary based on the reaction conditions and the presence of other reagents.

Comparison with Similar Compounds

Halogen Effects

• Bromine vs. Iodine : Bromine in 2,7-Dibromo-9-phenyl-9H-fluoren-9-ol offers high reactivity in cross-coupling reactions due to its electronegativity and moderate atomic size. In contrast, iodine in 2,7-Diiodo-9,9-dioctyl-9H-fluorene provides a larger atomic radius and polarizability, making it suitable for applications in organic electronics .
• Positional Halogenation: The 2,7-dibromo substitution pattern in the phenyl derivative maximizes electronic conjugation across the fluorene backbone, whereas mono-brominated analogs (e.g., 7-Bromo-9,9-dimethyl-9H-fluorene-2-ol) exhibit reduced steric and electronic effects .

Substituent Effects

• Phenyl vs. Alkyl Groups: The phenyl group in 2,7-Dibromo-9-phenyl-9H-fluoren-9-ol enhances π-π stacking interactions, favoring crystalline packing. Alkyl substituents (e.g., dioctyl or butyl) increase hydrophobicity and solubility in non-polar solvents but reduce melting points .
• Hydroxyl vs. Ketone Groups: Unlike 2,7-Dihydroxy-9-fluorenone (CAS 42523-29-5), which contains a ketone and hydroxyl groups, the phenyl derivative’s hydroxyl group enables hydrogen bonding, influencing its crystallization and stability .